molecular formula C9H11F3N2OS B8594626 5-[1-(Methylsulfonimidoyl)ethyl]-2-(trifluoromethyl)pyridine

5-[1-(Methylsulfonimidoyl)ethyl]-2-(trifluoromethyl)pyridine

Cat. No.: B8594626
M. Wt: 252.26 g/mol
InChI Key: SDEFOCWEOKCRJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[1-(Methylsulfonimidoyl)ethyl]-2-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C9H11F3N2OS and its molecular weight is 252.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11F3N2OS

Molecular Weight

252.26 g/mol

IUPAC Name

imino-methyl-oxo-[1-[6-(trifluoromethyl)pyridin-3-yl]ethyl]-λ6-sulfane

InChI

InChI=1S/C9H11F3N2OS/c1-6(16(2,13)15)7-3-4-8(14-5-7)9(10,11)12/h3-6,13H,1-2H3

InChI Key

SDEFOCWEOKCRJR-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CN=C(C=C1)C(F)(F)F)S(=N)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of methyl(oxido){1-[6-(trifluoromethyl)pyridin-3-yl]ethyl}-λ4-sulfanylidenecyanamide (5 g, 18 mmol) in CH2Cl2 (300 mL) at 0° C. was added trifluoroacetic anhydride (7.5 mL, 54 mmol). The mixture was allowed to react at 25° C. until the starting material was fully consumed. The reaction mixture was concentrated in vacuo, dissolved in methanol (125 mL) and treated with potassium carbonate (12.5 g, 90 mmol). The mixture was allowed to stir at 25° C. until the starting material was consumed. The crude reaction mixture was filtered, concentrated and purified by chromatography (acetone-hexanes) to furnish 5-[1-(methylsulfonimidoyl)ethyl]-2-(trifluoromethyl)pyridine as a white solid (3.5 g, 77%): ESIMS m/z 253 ([M+H]+).
Name
methyl(oxido){1-[6-(trifluoromethyl)pyridin-3-yl]ethyl}-λ4-sulfanylidenecyanamide
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
12.5 g
Type
reactant
Reaction Step Two

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